Cas no 36841-48-2 (2-(4-Bromophenyl)-1,3-oxazol-4-ylmethanol)

• Product Name: 2-(4-Bromophenyl)-1,3-oxazol-4-ylmethanol
• CAS No: 36841-48-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD06738540
• CID: 304905
• PubChem ID: 15555158
• Update Time: 2025-04-19

2-(4-Bromophenyl)-1,3-oxazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol,2-(4-bromophenyl)-
• [2-(4-bromophenyl)-1,3-oxazol-4-yl]methanol
• [2-(4-Bromo-phenyl)-oxazol-4-yl]-methanol
• 2-(4-bromophenyl)-4-hydroxymethyloxazole
• 2-(4-BROMOPHENYL)-4-OXAZOLEMETHANOL
• AB27342
• AT37053
• (2-(4-Bromophenyl)oxazol-4-yl)methanol
• MFCD06738540
• 36841-48-2
• DTXSID801292759
• AKOS024258356
• A874267
• FT-0705025
• CS-0341815
• DB-069451
• 2-(4-Bromophenyl)-1,3-oxazol-4-ylmethanol

• MDL： MFCD06738540
• Inchi： 1S/C10H8BrNO2/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChI Key： RYNAHCKMFPVCPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(CO)=CO1

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.581
• Boiling Point: 388.186°C at 760 mmHg
• Flash Point: 188.568°C
• Refractive Index: 1.605
• PSA: 46.26000
• LogP: 2.59640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles